Cas no 223617-31-0 ((3S)-3-hydroxy-3-(4-methylphenyl)propanoic Acid)

• Product Name: (3S)-3-hydroxy-3-(4-methylphenyl)propanoic Acid
• CAS No: 223617-31-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5764885
• PubChem ID: 11805347
• Update Time: 2023-11-15

(3S)-3-hydroxy-3-(4-methylphenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 223617-31-0
• EN300-1828580
• (3S)-3-hydroxy-3-(4-methylphenyl)propanoic Acid

• Inchi： 1S/C10H12O3/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)/t9-/m0/s1
• InChI Key： PIMKMKVAKLQBIE-VIFPVBQESA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids